Cas no 3109-12-4 (Dechloro Haloperidol)

• Product Name: Dechloro Haloperidol
• CAS No: 3109-12-4
• MF: C₂₁H₂₄FNO₂
• MW: 341.419169425964
• CID: 309854
• PubChem ID: 18367
• Update Time: 2025-04-19

Dechloro Haloperidol Chemical and Physical Properties

Names and Identifiers

• 1-Butanone,1-(4-fluorophenyl)-4-(4-hydroxy-4-phenyl-1-piperidinyl)-
• Dechloro Haloperidol
• Dechloro Haloperidol (Haloperidol Impurity B)
• Deschlorhaloperidol
• Haloperidol impurity B
• UNII-QKZ09O18R6
• SCHEMBL8986042
• 1-(4-fluorophenyl)-4-(4-hydroxy-4-phenylpiperidin-1-yl)butan-1-one
• Dechlorohaloperidol
• BUTYROPHENONE, 4'-FLUORO-4-(4-HYDROXY-4-PHENYLPIPERIDINO)-
• 3109-12-4
• Q27287314
• 1-(4-Fluoro-phenyl)-4-(4-hydroxy-4-phenyl-piperidin-1-yl)-butan-1-one
• BRN 0316568
• 4-21-00-00656 (Beilstein Handbook Reference)
• QKZ09O18R6
• 1-Butanone, 1-(4-fluorophenyl)-4-(4-hydroxy-4-phenyl-1-piperidinyl)-
• 4-(4'-Phenyl-4'-hydroxypiperidino)-p-fluorobutyrophenone
• R-1838
• CHEMBL54206
• BDBM50019949
• DTXSID90953192
• HALOPERIDOL IMPURITY A [EP IMPURITY]
• FT-0665554
• Deschlorohaloperidol

• Inchi： 1S/C21H24FNO2/c22-19-10-8-17(9-11-19)20(24)7-4-14-23-15-12-21(25,13-16-23)18-5-2-1-3-6-18/h1-3,5-6,8-11,25H,4,7,12-16H2
• InChI Key： FEFFZKPQSVTBAY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CCCN1CCC(C2C=CC=CC=2)(CC1)O)=O

Computed Properties

• Exact Mass: 341.17900
• Monoisotopic Mass: 341.17910717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 135 - 138°C
• Boiling Point: 504.4±50.0 °C at 760 mmHg
• Flash Point: 258.9±30.1 °C
• PSA: 40.54000
• LogP: 3.71010
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Dechloro Haloperidol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones